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Compound of Interest

Compound Name:
Benzyldimethylundecylammonium

chloride

CAS No.: 16576-95-7

Cat. No.: B095167 Get Quote

Benzyldimethylundecylammonium chloride is a member of the benzalkonium chloride

(BAC) family of quaternary ammonium compounds (QACs), a class of cationic surfactants

renowned for their broad-spectrum antimicrobial efficacy.[1] Structurally, it is an organic salt

composed of a permanently charged quaternary ammonium cation and a chloride anion.[2] The

cation features a central nitrogen atom covalently bonded to four distinct groups: a benzyl

group, two methyl groups, and a long-chain undecyl (C11) alkyl group. This amphipathic

structure, possessing both a hydrophilic (the charged nitrogen head) and a hydrophobic (the

alkyl and benzyl groups) region, is fundamental to its surface-active properties and its primary

mechanism of antimicrobial action.[3]

This guide offers a comprehensive exploration of the chemical and physical properties of

benzyldimethylundecylammonium chloride, its synthesis, mechanism of action, analytical

methodologies, and key applications. It is designed for researchers, scientists, and drug

development professionals who require a deep technical understanding of this versatile

compound.

Physicochemical Properties
The physical and chemical characteristics of benzyldimethylundecylammonium chloride
dictate its behavior in various formulations and its interaction with biological systems. It typically

appears as a colorless or yellowish powder or a gummy solid with a characteristic aromatic
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odor and bitter taste. Its high solubility in water is a key attribute for its use in aqueous

disinfectant and preservative solutions.

Table 1: Physicochemical Data for Benzyldimethylundecylammonium Chloride and Related

Compounds

Property Value/Description Reference

IUPAC Name
benzyl-dimethyl-

undecylazanium chloride
N/A

Molecular Formula C₂₀H₃₆ClN

Molecular Weight 326.0 g/mol

Appearance
Colorless or yellowish powder

or gummy amber solid.

Odor Aromatic.

Solubility High solubility in water.

Classification

Cationic Surfactant,

Quaternary Ammonium

Compound.[3]

[3]

pH (10 g/L solution)

6-8 (for general

alkylbenzyldimethylammonium

chloride).[4]

[4]

Note: Data for the specific undecyl (C11) homolog may be limited; some properties are based

on closely related benzalkonium chlorides.

Synthesis of Benzyldimethylundecylammonium
Chloride
The synthesis of benzyldimethylundecylammonium chloride is achieved through a classic

quaternization reaction, a type of N-alkylation. The process involves the reaction of a tertiary

amine, specifically N,N-dimethylundecylamine, with benzyl chloride.[5][6]
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The reaction is typically conducted in a solvent such as isopropanol or toluene at elevated

temperatures (e.g., 60-100°C) with constant stirring to ensure a homogenous reaction mixture.

[5][6] The nucleophilic nitrogen of the tertiary amine attacks the electrophilic benzylic carbon of

benzyl chloride, displacing the chloride ion and forming the quaternary ammonium salt. Post-

reaction, the product is often purified through filtration and washing to remove unreacted

starting materials and impurities.[5] For high-purity applications, using distilled benzyl chloride

is preferable to remove byproducts like benzaldehyde that can form during storage.[7]

N,N-Dimethylundecylamine

Reactor
(Solvent, 60-100°C, Stirring)

Benzyl Chloride

Purification
(Filtration, Washing)

Quaternization Reaction

Benzyldimethylundecylammonium
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Caption: General workflow for the synthesis of benzyldimethylundecylammonium chloride.
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Mechanism of Antimicrobial Action
The efficacy of benzyldimethylundecylammonium chloride as a biocide is primarily due to

its ability to disrupt microbial cell membranes.[1][3] While the precise mechanism has not been

fully elucidated, it is understood to be a multi-step process driven by the compound's cationic

and amphipathic nature.[8]

Adsorption and Electrostatic Interaction: The positively charged quaternary ammonium head

group is electrostatically attracted to the negatively charged components of the microbial cell

surface, such as teichoic acids in Gram-positive bacteria and phospholipids in the outer

membrane of Gram-negative bacteria.[8][9] This initial binding concentrates the compound at

the cell surface.

Hydrophobic Interaction and Membrane Penetration: The long, hydrophobic undecyl alkyl

chain penetrates and intercalates into the lipid bilayer of the cytoplasmic membrane.[10] This

insertion disrupts the highly ordered structure of the membrane.[11][12]

Membrane Disorganization and Leakage: The disruption of intermolecular interactions within

the membrane leads to a loss of structural integrity and fluidity.[11][13] This compromises the

membrane's function as a selective barrier, causing the leakage of essential low-molecular-

weight intracellular constituents, such as potassium ions and nucleotides.[3][14]

Cell Lysis and Death: The extensive loss of cellular contents and the degradation of proteins

and nucleic acids, potentially through the inactivation of key enzymes, ultimately lead to cell

lysis and death.[3][12] Studies on Pseudomonas fluorescens exposed to a related compound

showed significant changes in cell surface hydrophobicity, membrane permeabilization, and

visible wrinkling and deformation of the cell membrane under electron microscopy.[14]
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Caption: Mechanism of action for benzyldimethylundecylammonium chloride against

bacteria.

Core Applications in Science and Industry
The potent biocidal and surfactant properties of benzyldimethylundecylammonium chloride
underpin its use across diverse fields.

Disinfectants and Antiseptics: It is a key active ingredient in disinfectants for hospital

surfaces, industrial cleaning, and personal hygiene products like hand sanitizers and wet

wipes.[5] It exhibits broad-spectrum activity against Gram-positive and Gram-negative

bacteria, fungi, and enveloped viruses.[1][9] It has demonstrated effectiveness against

antibiotic-resistant strains such as MRSA.
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Pharmaceutical Formulations: It serves as a preservative in pharmaceutical products,

particularly in ophthalmic, nasal, and otic solutions, to prevent microbial contamination. It is

also investigated as an absorption enhancer in topical drug delivery systems.

Industrial Processes: In the textile industry, it is used as a softener, antistatic agent, and

emulsifier. Its cationic nature also makes it useful as a phase transfer catalyst in organic

synthesis.[2]

Research and Analysis: High-purity grades of benzyldimethylundecylammonium chloride
and its homologs are used as analytical reference standards for quality control in food

products, milk, and pharmaceutical preparations using chromatographic techniques. It has

also been used as a spreading agent for visualizing proteoglycans in electron microscopy.

[15]

Analytical Methodology: Quantification by HPLC
High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for

the identification and quantification of benzyldimethylundecylammonium chloride and other

QACs in commercial products and environmental samples.[15][16] The method's speed and

reproducibility make it ideal for routine quality control.[15]

Generalized Protocol for HPLC Analysis of
Benzalkonium Chlorides
This protocol provides a representative framework. Method optimization and validation are

critical for specific matrices and regulatory requirements.

Standard and Sample Preparation:

Prepare a stock solution of high-purity benzyldimethylundecylammonium chloride
reference standard in the mobile phase or a suitable solvent (e.g., methanol/water

mixture).

Create a series of working standards by serial dilution to generate a calibration curve (e.g.,

1-100 µg/mL).

Accurately weigh or pipette the sample containing the analyte.
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Extract the analyte using a suitable solvent, potentially employing ultrasonication.[17]

Filter the sample extract through a 0.45 µm syringe filter to remove particulates before

injection.

Chromatographic Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A reverse-phase C18 column is typically used.

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where the benzyl group shows strong

absorbance (e.g., ~214 nm or ~262 nm).

Injection Volume: 10-20 µL.

Quantification:

Generate a calibration curve by plotting the peak area of the standards against their

concentration.

Determine the concentration of benzyldimethylundecylammonium chloride in the

sample by interpolating its peak area from the calibration curve.

Toxicology and Safety Profile
While effective as a biocide, benzyldimethylundecylammonium chloride requires careful

handling due to its potential health and environmental effects. It is classified as harmful if

swallowed or in contact with skin and can cause severe skin burns and eye damage.[18][19]

[20]

Table 2: GHS Hazard Classification for Related Benzalkonium Chlorides
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Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[18][19]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[18][19]

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[18][19]

Hazardous to the

Aquatic Environment,

Acute Hazard

1
H400: Very toxic to

aquatic life
[18][19]

Ingestion can lead to burning sensations, and in severe cases, circulatory and respiratory

failure.[21] Chronic exposure to QACs, in general, has raised concerns, with some animal

studies suggesting potential impacts on reproductive and immune function, highlighting the

need for ongoing research and appropriate safety measures.[22] Environmentally, it is very

toxic to aquatic organisms, and its release into the environment must be avoided.[20][23]

Conclusion
Benzyldimethylundecylammonium chloride stands as a significant quaternary ammonium

compound, valued for its potent antimicrobial activity and surfactant properties. Its mechanism

of action, centered on the catastrophic disruption of microbial cell membranes, makes it a

highly effective ingredient in disinfectants, antiseptics, and preservatives. Understanding its

synthesis, physicochemical properties, and analytical quantification methods is essential for its

effective and safe application in pharmaceutical development, industrial processes, and

scientific research. As with all biocidal agents, a thorough appreciation of its toxicological profile

is paramount to ensure safe handling and minimize environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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